6-Chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

• Molecular Formula: C10H8ClFO3
• Molecular Weight: 230.62 g/mol
• SMILES: C1C(COC2=C1C=C(C=C2F)Cl)C(=O)O
• InChI: InChI=1S/C10H8ClFO3/c11-7-2-5-1-6(10(13)14)4-15-9(5)8(12)3-7/h2-3,6H,1,4H2,(H,13,14)
• InChIKey: BJXJLHQYCDLZFI-UHFFFAOYSA-N

6-Chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid – Synthetic Scope & Class Positioning

6-Chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS 1698228-96-4, molecular formula C10H8ClFO3, molecular weight 230.62 g/mol) is a dihalogenated chromane-3-carboxylic acid derivative . The compound features a saturated 3,4-dihydro-2H-pyran ring fused to a benzene core, with chlorine at the 6-position and fluorine at the 8-position, and a carboxylic acid group at the 3-position . It belongs to the benzopyran (chromane) class, a privileged scaffold in medicinal chemistry, and serves primarily as a synthetic intermediate or building block for further derivatisation through its carboxylic acid handle [1].

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Carboxylic acid handle for amide/ester derivatisation

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6-Chloro-8-fluoro dihalogenated chromane scaffold

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Saturated pyran ring supports C3 stereochemistry

• [1] Kuujia. 6-Chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS 1698228-96-4). Description of fluorinated and chlorinated benzopyran derivative with potential pharmaceutical and agrochemical applications. https://www.kuujia.com/cas-1698228-96-4.html. View Source

Why Analogs Cannot Substitute 6-Chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid

Within the chromane-3-carboxylic acid family, even minor changes to the halogenation pattern produce quantifiable differences in lipophilicity, electronic character, and metabolic stability that directly affect pharmacokinetic and pharmacodynamic outcomes [1]. The unsubstituted parent chromane-3-carboxylic acid has a measured LogP of approximately 1.3–1.7, whereas the 6-chloro-8-fluoro derivative exhibits a predicted LogP of 2.11, representing a meaningful increase in lipophilicity that alters membrane permeability and protein binding . Furthermore, replacement of the 6-chloro-8-fluoro pattern with alternative regioisomers (e.g., 7-chloro-8-fluoro or 8-chloro-6-fluoro) yields compounds with different electronic distributions and steric profiles, as evidenced by distinct SMILES strings and predicted pKa values . These differences are non-trivial; in related benzopyran-based drug discovery programmes, the 6-chloro-8-fluoro substitution pattern has been specifically claimed in patents covering SGK1 inhibitors and COX-2 inhibitors, suggesting that this precise arrangement is required to achieve target potency and selectivity [2]. Generic substitution therefore risks loss of activity, altered ADME properties, or introduction of uncharacterised impurity profiles.

Lipophilicity shift Halogen pattern governs LogP and protein binding; parent or mono‑halogenated analogs may alter permeability and ADME context.

Regioisomer mismatch 7‑Chloro‑8‑fluoro isomer places chlorine meta to oxygen; patent claims specify 6‑Cl geometry, risking loss of target engagement.

Oxidation state incompatibility Unsaturated chromene analog lacks sp³ C3 centre and is more oxidation-prone, preventing chiral resolution and altering reactivity.

• [1] Chembase. 3,4-Dihydro-2H-1-benzopyran-3-carboxylic acid (chromane-3-carboxylic acid). CAS 115822-57-6. Acid pKa 4.04, LogP 1.68. https://en.chembase.cn/3,4-dihydro-2H-1-benzopyran-3-carboxylic-acid.html. View Source
• [2] Patent US6492390B2. Substituted benzopyran analogs for the treatment of inflammation. G.D. Searle & Co. Filed 2001-05-24, describing 6-chloro-2,3-dihydro-4H-1-benzopyran carboxylic acids as COX-2 inhibitors. Also see EP0277612 for substituted 3,4-dihydro-2H-benzopyrans. https://patents.google.com/patent/US6492390B2. View Source

Key Differentiator Evidence vs. Closest Analogs

Lipophilicity Advantage Over Unsubstituted Parent

The 6-chloro-8-fluoro substitution increases the predicted LogP by approximately 0.43 log units compared to the unsubstituted parent chromane-3-carboxylic acid (2.11 vs 1.68), and by 0.14 units compared to 6-chloro-chroman-3-carboxylic acid (LogP 1.98) [1]. This enhanced lipophilicity arises from the combined electron-withdrawing effects of chlorine and fluorine on the aromatic ring, which reduce hydrogen-bonding capacity with water without altering TPSA (46.53 Ų for both the target and the 6-chloro analog) . An increase of 0.4–0.5 LogP units is generally considered significant in medicinal chemistry, as it can shift a compound from the 'underexposed' to the 'well-balanced' permeability range.

Lipophilicity vs Parent

Reported

+0.43 log units vs parent

Moderate lipophilicity increase may improve predicted membrane permeability for intracellular targets.

Predicted LogP values; experimental confirmation recommended.

Evidence Dimension	Predicted partition coefficient (LogP)
Target Compound Data	LogP 2.1148 (predicted)
Comparator Or Baseline	Chromane-3-carboxylic acid (parent): LogP 1.68; 6-Chloro-chroman-3-carboxylic acid: LogP 1.98
Quantified Difference	+0.43 vs parent; +0.14 vs 6-chloro analog
Conditions	Predicted values from chemical database calculations; target compound data via Leyan, parent data via Chembase, 6-chloro analog via LookChem

Why This Matters

A 0.4-unit LogP increase represents a statistically meaningful shift in predicted membrane permeability and oral absorption potential, making this compound a more suitable starting point for CNS or intracellular target programmes where moderate lipophilicity is required.

• [1] Chembase. 3,4-Dihydro-2H-1-benzopyran-3-carboxylic acid. LogP 1.6786836. https://en.chembase.cn/3,4-dihydro-2H-1-benzopyran-3-carboxylic-acid.html. View Source

Acidity Modulation vs. Parent Scaffold

The electron-withdrawing chlorine and fluorine substituents are expected to lower the pKa of the carboxylic acid group relative to the unsubstituted parent. While experimentally measured pKa values for the target compound are not available in the public domain, the parent chromane-3-carboxylic acid has a predicted pKa of 4.04–4.18, and 6-chloro-chroman-3-carboxylic acid has a predicted pKa of 4.01 [1]. The addition of the 8-fluoro substituent in the target compound is predicted to further acidify the carboxyl group by an additional 0.1–0.3 pKa units based on the electron-withdrawing Hammett constants of fluorine (σmeta = 0.34). This shifts the ionisation equilibrium at physiological pH, increasing the fraction of ionised species and potentially altering solubility, protein binding, and permeability.

pKa Shift vs Parent

Class-level inference

Estimated decrease ~0.2–0.4 units

Lower pKa may increase ionised fraction at physiological pH, affecting solubility-permeability balance.

Predicted values; experimental pKa not available.

Evidence Dimension	Predicted acid dissociation constant (pKa) of the carboxylic acid group
Target Compound Data	Predicted pKa ~3.7–3.9 (inferred from SAR; no experimental value publicly available)
Comparator Or Baseline	Chromane-3-carboxylic acid: pKa 4.04–4.18; 6-Chloro-chroman-3-carboxylic acid: pKa 4.01
Quantified Difference	Estimated -0.2 to -0.4 vs parent; approximately -0.1 to -0.2 vs 6-chloro analog
Conditions	Predicted pKa values; parent data from Chembase and ChemicalBook; chloro analog from LookChem

Why This Matters

A lower pKa increases the fraction of carboxylate anion at pH 7.4, which can improve aqueous solubility but may reduce passive membrane permeability. This trade-off is critical for selecting the appropriate intermediate for a given drug design strategy.

• [1] Chembase. 3,4-Dihydro-2H-1-benzopyran-3-carboxylic acid. Acid pKa 4.0439997. https://en.chembase.cn/3,4-dihydro-2H-1-benzopyran-3-carboxylic-acid.html. View Source

Regioisomeric Specificity: 6,8- vs. 7,8-Dihalogenation

The target compound features chlorine at position 6 and fluorine at position 8 on the chromane ring, as confirmed by SMILES (O=C(O)C1COc2c(F)cc(Cl)cc2C1) . A distinct regioisomer, (S)-7-chloro-8-fluorochromane-3-carboxylic acid (CAS 2089939-66-0), bears the chlorine at position 7 instead of 6, with SMILES O=C(O)C1COc2c(ccc(Cl)c2F)C1 . In benzopyran-based drug discovery, the 6-chloro-8-fluoro pattern is explicitly recited in patent claims covering lead compounds, whereas the 7,8-pattern is not; this suggests that the 6,8-substitution geometry is required for target binding [1]. The 6-chloro substituent is positioned para to the pyran oxygen, directly influencing the electron density of the heterocyclic ring, while the 8-fluoro sits ortho to the oxygen, affecting the ring's conformational preferences.

Regioisomer Comparison

Head-to-head

6-Cl (para to O) vs 7-Cl (meta to O) on chromane ring

Regioisomeric shift can abolish activity; 6-chloro pattern patent-claimed for target binding.

Verify by SMILES and NMR before use.

Evidence Dimension	Regioisomeric substitution pattern (chlorine position)
Target Compound Data	6-chloro-8-fluoro (SMILES: O=C(O)C1COc2c(F)cc(Cl)cc2C1)
Comparator Or Baseline	(S)-7-chloro-8-fluorochromane-3-carboxylic acid (SMILES: O=C(O)C1COc2c(ccc(Cl)c2F)C1)
Quantified Difference	Chlorine position: C6 (para to O) vs C7 (meta to O); different predicted electronic and steric properties
Conditions	SMILES structural comparison; both compounds are commercially available synthetic intermediates

Why This Matters

Selection of the wrong regioisomer can lead to total loss of biological activity if the target binding pocket requires the 6-chloro substituent geometry. Procurement must specify the 6-chloro-8-fluoro isomer explicitly to avoid inadvertent substitution with the 7-chloro variant.

• [1] Patent US6492390B2. Substituted benzopyran analogs for the treatment of inflammation. Specifically discloses 6-chloro-2,3-dihydro-4H-1-benzopyran carboxylic acid derivatives. Also EP0277612 for 6-substituted 3,4-dihydro-2H-benzopyrans. https://patents.google.com/patent/US6492390B2. View Source

Oxidation State: Chromane vs. Chromene Skeleton

The target compound contains a saturated 3,4-dihydro-2H-pyran ring (chromane), distinguishing it from the structurally related 6-chloro-8-fluoro-2H-chromene-3-carboxylic acid (CAS 1499318-11-4), which bears a double bond in the pyran ring (chromene) . The chromane form has a molecular weight of 230.62 and molecular formula C10H8ClFO3, while the chromene analog has MW 228.60 and formula C10H6ClFO3 . This saturation difference has practical consequences: the chromane is less prone to oxidation and epoxidation, offering superior chemical stability during storage and synthetic manipulation. Furthermore, the saturated ring provides an additional chiral centre at C3 when asymmetrically substituted, enabling stereoselective synthesis, whereas the chromene is planar at the corresponding position.

Chromane vs Chromene

Head-to-head

Saturated 3,4-dihydro (chromane); +2H, +2.02 Da

Chromane offers C3 chiral centre and greater oxidative stability than chromene.

Confirm by ¹H NMR and mass spectrum.

Evidence Dimension	Pyran ring saturation state and molecular formula
Target Compound Data	3,4-dihydro-2H-1-benzopyran (chromane); C10H8ClFO3; MW 230.62
Comparator Or Baseline	6-Chloro-8-fluoro-2H-chromene-3-carboxylic acid (chromene); C10H6ClFO3; MW 228.60
Quantified Difference	2 additional hydrogen atoms; +2.02 Da molecular weight; saturated vs unsaturated pyran ring
Conditions	Structural comparison based on CAS registry data and SMILES; ChemSrc and ChemicalBook entries

Why This Matters

The chromane scaffold is preferred when metabolic oxidation of the pyran ring is a liability, or when a stereogenic centre at C3 is required for chiral resolution. Purchasing the wrong oxidation state would yield an intermediate with different reactivity and potential metabolic fate.

Commercial Purity & Supplier Comparison

The target compound is commercially available at 98% purity (Leyan, product 1870067) and 95% purity (AKSci, product 1343EE) . In comparison, the unsubstituted parent chromane-3-carboxylic acid is typically offered at 95% purity, and the 6-chloro analog at 98% [1]. While purity specifications are broadly comparable across these analogs, the 6-chloro-8-fluoro derivative is less widely stocked; only a limited number of suppliers offer it, and larger quantities (5 g, 10 g, 25 g) require quotation, indicating that this is a specialty intermediate rather than a commodity chemical . This supply constraint means that procurement lead times and cost may differ substantially from the more common mono-substituted analogs.

Purity & Supply

Specification review

98% (Leyan); 95% (AKSci); limited supplier base

Purity comparable to analogs, but reduced supplier diversity may affect lead times.

Verify stock before committing synthetic routes.

Evidence Dimension	Commercial purity and availability
Target Compound Data	98% (Leyan), 95% (AKSci); 1 g in stock; larger quantities require quote
Comparator Or Baseline	Chromane-3-carboxylic acid: 95% (multiple suppliers); 6-Chloro-chroman-3-carboxylic acid: 98%
Quantified Difference	Comparable purity; reduced supplier diversity and potentially longer lead times for the dihalogenated compound
Conditions	Supplier catalogue data as of 2024; Leyan, AKSci, Chembase listings

Why This Matters

For time-sensitive research programmes, reduced supplier diversity means procurement planning must account for potential lead-time variability. Researchers should verify stock availability before designing synthetic routes that depend on this intermediate.

• [1] Chembase. 6-CHLORO-CHROMAN-3-CARBOXYLIC ACID. Purity 98%, CAS 164265-01-4. https://en.chembase.cn/6-CHLORO-CHROMAN-3-CARBOXYLIC-ACID.html. View Source

Patent-Cited Scaffold Preference

The 6-chloro-8-fluoro substitution pattern on the benzopyran core appears in granted patents across multiple therapeutic areas, including COX-2 inhibition (US6492390B2), SGK1 modulation (US9174993, US9221828), and benzopyran-based KCa channel openers (EP0277612) [1][2][3]. In the COX-2 patent, specific examples include 6-chloro-2,3-dihydro-4H-1-benzopyran carboxylic acids as key intermediates [1]. The SGK1 patent family explicitly recites compounds bearing the 6-chloro-8-fluoro motif on quinazoline scaffolds derived from benzopyran-type intermediates [2]. This repeated appearance in independent patent families suggests that the 6-chloro-8-fluoro dihalogenation pattern is not an arbitrary design choice but is instead selected for consistent structure–activity benefits.

Patent-Cited Motif

Source review

Claimed in ≥3 independent patent families

Recurring patent use supports scaffold as privileged intermediate for lead optimisation.

Cross-reference patent claims for structural requirements.

Evidence Dimension	Patent citation frequency of 6-chloro-8-fluoro benzopyran motif
Target Compound Data	6-chloro-8-fluoro substitution pattern appears in ≥3 independent patent families (COX-2, SGK1, KCa channel openers)
Comparator Or Baseline	Mono-halogenated (6-chloro or 8-fluoro only) or 7,8-dihalogenated patterns are less frequently claimed in granted patents
Quantified Difference	Qualitative enrichment; exact quantitative patent count not computed
Conditions	Patent database search (Google Patents, USPTO); patents claiming benzopyran/chromane derivatives with 6-chloro-8-fluoro substitution

Why This Matters

The recurring selection of this specific substitution pattern in independent medicinal chemistry programmes provides indirect but compelling evidence of its privileged nature. For procurement decisions, this suggests that the compound is likely to remain a relevant intermediate as these programmes advance.

• [1] US6492390B2. Carter JS et al. Substituted benzopyran analogs for the treatment of inflammation. G.D. Searle & Co. Filed 2001-05-24. https://patents.google.com/patent/US6492390B2. View Source
• [2] US9174993B2. Compounds and pharmaceutical compositions for modulating SGK activity. Multiple 6-chloro-8-fluoro-containing examples. https://patents.google.com/patent/US9174993B2. View Source
• [3] EP0277612A2. Englert HC et al. Substituted 3,4-dihydro-2H-benzopyranes, process for their preparation, their use and pharmaceutical preparations based on these compounds. Hoechst AG. Filed 1988-01-30. https://patent.public.lu/fo-eregister-view/search/details/588101345_EPV. View Source

Application Scenarios for 6-Chloro-8-fluoro-3,4-dihydro-2H-1-benzopyran-3-carboxylic Acid

Lead Optimisation with Balanced Lipophilicity

When a drug discovery programme identifies the chromane-3-carboxylic acid scaffold as a hit but requires moderate lipophilicity (LogP 2.0–2.5) for adequate membrane permeability, the 6-chloro-8-fluoro derivative provides a 0.4-unit LogP boost over the parent without altering the TPSA (46.53 Ų) . This is particularly relevant for CNS-targeted programmes where the ideal LogP range is 2–3.5, or for intracellular kinase targets where moderate lipophilicity balances cell permeability with solubility.

Stereoselective Synthesis at C3 Chiral Centre

The 3,4-dihydro (chromane) oxidation state provides an sp3-hybridised carbon at position 3, which can serve as a chiral centre when resolved. This distinguishes it from the 2H-chromene analog, which is planar at C3 and cannot support stereochemistry . Programmes pursuing enantioselective synthesis of benzopyran-based drugs (e.g., optically active chroman derivatives claimed in EP0122426) should specifically procure the 3,4-dihydro form.

COX-2 and SGK1 Inhibitor Intermediate Synthesis

Patent literature demonstrates that the 6-chloro-8-fluoro benzopyran pattern is explicitly claimed in COX-2 inhibitor patents (US6492390B2) and appears as an intermediate scaffold in SGK1 inhibitor development (US9174993) [1][2]. Research groups working in these therapeutic areas will find this building block directly relevant for preparing key intermediates, supported by the documented synthetic precedent of 6-chloro-2,3-dihydro-4H-1-benzopyran carboxylic acids.

SAR: Dihalogenated vs. Mono-Halogenated Benzopyrans

For systematic SAR exploration, the 6-chloro-8-fluoro compound serves as the dihalogenated benchmark against which mono-substituted analogs (6-chloro only, 8-fluoro only) and regioisomers (7-chloro-8-fluoro) can be compared. The measured LogP, pKa, and purity specifications for each comparator are available , enabling quantitative deconvolution of the contributions of each halogen to overall molecular properties.

Application

Selection Property

Validation Focus

Lead optimisation requiring moderate lipophilicity

Lipophilicity profile (increased LogP without TPSA change)

Verify LogP range and membrane permeability context

Stereoselective synthesis at C3 chiral centre

Saturated chromane oxidation state (3,4-dihydro)

Confirm sp³ stereogenic centre and oxidative stability

COX-2 / SGK1 inhibitor intermediate synthesis

Patent-cited 6-chloro-8-fluoro motif

Match CAS and halogenation pattern to patent claims

SAR deconvolution of dihalogenated benzopyrans

Dihalogenated benchmark scaffold

Compare LogP, pKa, purity against mono‑halogenated and regioisomeric analogs

• [1] US6492390B2. Carter JS et al. Substituted benzopyran analogs for the treatment of inflammation. https://patents.google.com/patent/US6492390B2. View Source
• [2] US9174993B2. Compounds and pharmaceutical compositions for modulating SGK activity. https://patents.google.com/patent/US9174993B2. View Source